Cas no 159996-13-1 (Pyridine,2-(chloromethyl)-4-ethoxy-)

• Product Name: Pyridine,2-(chloromethyl)-4-ethoxy-
• CAS No: 159996-13-1
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 98424
• PubChem ID: 15133600
• Update Time: 2025-04-18

Pyridine,2-(chloromethyl)-4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(chloromethyl)-4-ethoxy-
• 2-(Chloromethyl)-4-ethoxypyridine
• 2-(chloromethyl)-4-ethoxy-Pyridine
• LogP
• 2-(chloroMethyl)-4-ethoxypyridine hydrochloride
• AKOS010506138
• DTXSID10568762
• SCHEMBL3641525
• QXHKPITWPCZGSB-UHFFFAOYSA-N
• FT-0749050
• 159996-13-1

• Inchi： 1S/C8H10ClNO/c1-2-11-8-3-4-10-7(5-8)6-9/h3-5H,2,6H2,1H3
• InChI Key： QXHKPITWPCZGSB-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CN=1)OCC

Computed Properties

• Exact Mass: 171.0452
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.137
• PSA: 22.12